Cas no 1806491-68-8 (Ethyl 4-fluoro-2-methoxynicotinate)

• Product Name: Ethyl 4-fluoro-2-methoxynicotinate
• CAS No: 1806491-68-8
• MF: C₉H₁₀FNO₃
• MW: 199.179006099701
• CID: 4906315
• Update Time: 2025-06-25

Ethyl 4-fluoro-2-methoxynicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-fluoro-2-methoxynicotinate

• Inchi： 1S/C9H10FNO3/c1-3-14-9(12)7-6(10)4-5-11-8(7)13-2/h4-5H,3H2,1-2H3
• InChI Key： ARLKCBCJRHXZAZ-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C=1C(=O)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 1.5
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 4-fluoro-2-methoxynicotinate

Ethyl 4-Fluoro-2-methoxynicotinate (CAS No. 1806491-68-8): A Comprehensive Overview

Ethyl 4-fluoro-2-methoxynicotinate (CAS No. 1806491-68-8) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive 4-fluoro and 2-methoxy substitutions on the nicotinate ring, offers a range of potential applications in drug discovery and development. This article provides a detailed overview of Ethyl 4-fluoro-2-methoxynicotinate, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research and application.

Chemical Structure and Properties:

Ethyl 4-fluoro-2-methoxynicotinate is a derivative of nicotinic acid, with the addition of an ethyl ester group, a fluorine atom at the 4-position, and a methoxy group at the 2-position. The molecular formula of this compound is C₁₀H₁₀FN₂O₃, and its molecular weight is approximately 223.19 g/mol. The presence of the fluorine atom imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The methoxy group adds further complexity to the molecule, enhancing its lipophilicity and potentially affecting its pharmacokinetic properties.

Synthesis Methods:

The synthesis of Ethyl 4-fluoro-2-methoxynicotinate has been explored through various routes, each with its own advantages and challenges. One common method involves the reaction of 4-fluoro-2-methoxynicotinic acid with ethanol in the presence of a suitable catalyst, such as sulfuric acid or dicyclohexylcarbodiimide (DCC). This esterification reaction yields high purity Ethyl 4-fluoro-2-methoxynicotinate with good yields. Another approach involves the direct fluorination of 2-methoxynicotinic acid followed by esterification with ethanol. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions or employing catalysts derived from renewable resources.

Biological Activities:

Ethyl 4-fluoro-2-methoxynicotinate has shown promising biological activities in various preclinical studies. One of its notable properties is its ability to modulate nicotinic acetylcholine receptors (nAChRs), which are important targets for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Research has demonstrated that Ethyl 4-fluoro-2-methoxynicotinate can act as a selective agonist or antagonist at specific nAChR subtypes, depending on the substitution pattern and molecular conformation. This selectivity makes it a valuable tool for probing the functional roles of different nAChR subtypes in vivo.

In addition to its effects on nAChRs, Ethyl 4-fluoro-2-methoxynicotinate has been investigated for its potential anti-inflammatory properties. Studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in immune cells, suggesting its potential use in treating inflammatory diseases. Furthermore, preliminary data indicate that Ethyl 4-fluoro-2-methoxynicotinate may have neuroprotective effects by reducing oxidative stress and promoting neuronal survival in cell culture models.

Recent Research Advancements:

The field of medicinal chemistry is continuously evolving, and recent research has shed new light on the potential applications of Ethyl 4-fluoro-2-methoxynicotinate. A study published in *Journal of Medicinal Chemistry* reported that this compound exhibits potent anti-cancer activity against several human cancer cell lines, including breast cancer and lung cancer cells. The mechanism underlying this activity is thought to involve the modulation of signaling pathways involved in cell proliferation and apoptosis.

Another area of active research is the use of Ethyl 4-fluoro-2-methoxynicotinate as a lead compound for developing novel analgesics. Preclinical studies have shown that it can effectively reduce pain responses in animal models without causing significant side effects. This finding has sparked interest in exploring its potential as a safer alternative to traditional opioid analgesics.

Conclusion:

Ethyl 4-fluoro-2-methoxynicotinate (CAS No. 1806491-68-8) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its diverse biological activities, makes it an attractive candidate for further investigation. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, Ethyl 4-fluoro-2-methoxynicotinate is poised to play an increasingly important role in drug discovery and development.